N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide, commonly known as Fub-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first synthesized in 2009 and has since gained popularity as a research chemical due to its potent effects on the endocannabinoid system.
Mechanism of Action
Fub-144 acts as a potent agonist of the CB1 receptor, which is located in the central nervous system and is responsible for the psychoactive effects of cannabinoids. It binds to the receptor and activates the signaling pathway, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic effects of cannabinoids, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
Fub-144 has been shown to produce a range of biochemical and physiological effects in animal studies. It has been reported to increase locomotor activity, induce hypothermia, and alter pain perception. Fub-144 has also been shown to have anxiolytic and antipsychotic effects, which may be useful in the treatment of anxiety and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using Fub-144 as a research chemical is its high potency and selectivity for the CB1 receptor. This allows for precise control over the dose and duration of exposure, which is important for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using Fub-144 is its potential for toxicity and adverse effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on Fub-144. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 receptor. Another direction is the investigation of the long-term effects of synthetic cannabinoids on the endocannabinoid system and behavior. Additionally, the potential therapeutic applications of Fub-144 and other synthetic cannabinoids in the treatment of various disorders, such as anxiety and schizophrenia, warrant further investigation.
Scientific Research Applications
Fub-144 has been used as a research chemical to study the endocannabinoid system and its interactions with synthetic cannabinoids. It has been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. Fub-144 has also been used in studies to investigate the effects of synthetic cannabinoids on neuronal activity, synaptic transmission, and behavior.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O4/c17-11-3-1-2-4-12(11)19-16(21)15(20)18-8-10-5-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOQFXZXUOQSTQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NC3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366843 | |
Record name | STK083700 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5852-67-5 | |
Record name | STK083700 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.